Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate
Overview
Description
“Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate” is a chemical compound with the molecular formula C9H12F2O2 . It is a building block used in various research and development contexts .
Synthesis Analysis
A methodology to construct the 6,6-difluorospiro[3.3]heptane scaffold, which is a part of the “this compound”, has been developed . The strategy was convergent and relied on double alkylation of the corresponding 1,1-binucleophiles with 1,1-bis(bromomethyl)-3,3-difluorocyclobutane .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: COC(=O)C1CC2(C1)CC(F)(F)C2 .Physical And Chemical Properties Analysis
“this compound” appears as a yellow liquid . It has a molecular weight of 190.19 .Scientific Research Applications
Synthesis of Synthetic Intermediates
Methyl 6,6-difluorospiro[3.3]heptane-2-carboxylate serves as a precursor for constructing the 6,6-difluorospiro[3.3]heptane scaffold. This scaffold is a conformationally restricted isostere of gem-difluorocycloalkanes, which are valuable in medicinal chemistry for their metabolic stability and bioavailability .
Medicinal Chemistry
The compound’s unique structure makes it a valuable building block in medicinal chemistry, particularly for creating bioisosteres—molecules that can mimic the biological properties of another molecule while offering enhanced stability or other desirable traits .
Conformational Studies
Due to its rigid structure, this compound can be used in conformational studies to understand the spatial arrangement of atoms in a molecule and how this influences interaction with biological targets .
Drug Design
The difluorospiro scaffold can be incorporated into drug candidates to improve their pharmacokinetic properties, such as increased resistance to metabolic degradation, which is crucial for oral medications .
Safety and Hazards
properties
IUPAC Name |
methyl 2,2-difluorospiro[3.3]heptane-6-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12F2O2/c1-13-7(12)6-2-8(3-6)4-9(10,11)5-8/h6H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMHRSPYFJMDXJG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC2(C1)CC(C2)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801171250 | |
Record name | Spiro[3.3]heptane-2-carboxylic acid, 6,6-difluoro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801171250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1419101-40-8 | |
Record name | Spiro[3.3]heptane-2-carboxylic acid, 6,6-difluoro-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1419101-40-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Spiro[3.3]heptane-2-carboxylic acid, 6,6-difluoro-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801171250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.